Cas no 1019500-65-2 (Benzenemethanamine, 4-methoxy-α-methyl-N-(1-methylpropyl)-)
Benzenemethanamine, 4-methoxy-α-methyl-N-(1-methylpropyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanamine, 4-methoxy-α-methyl-N-(1-methylpropyl)-
- n-(1-(4-Methoxyphenyl)ethyl)butan-2-amine
-
- Inchi: 1S/C13H21NO/c1-5-10(2)14-11(3)12-6-8-13(15-4)9-7-12/h6-11,14H,5H2,1-4H3
- InChI Key: XAUGGTPEECHTNR-UHFFFAOYSA-N
- SMILES: C(C1C=CC(OC)=CC=1)(C)NC(C)CC
Benzenemethanamine, 4-methoxy-α-methyl-N-(1-methylpropyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-164548-0.05g |
(butan-2-yl)[1-(4-methoxyphenyl)ethyl]amine |
1019500-65-2 | 0.05g |
$612.0 | 2023-06-08 | ||
| Enamine | EN300-164548-0.1g |
(butan-2-yl)[1-(4-methoxyphenyl)ethyl]amine |
1019500-65-2 | 0.1g |
$640.0 | 2023-06-08 | ||
| Enamine | EN300-164548-0.25g |
(butan-2-yl)[1-(4-methoxyphenyl)ethyl]amine |
1019500-65-2 | 0.25g |
$670.0 | 2023-06-08 | ||
| Enamine | EN300-164548-0.5g |
(butan-2-yl)[1-(4-methoxyphenyl)ethyl]amine |
1019500-65-2 | 0.5g |
$699.0 | 2023-06-08 | ||
| Enamine | EN300-164548-1.0g |
(butan-2-yl)[1-(4-methoxyphenyl)ethyl]amine |
1019500-65-2 | 1g |
$728.0 | 2023-06-08 | ||
| Enamine | EN300-164548-2.5g |
(butan-2-yl)[1-(4-methoxyphenyl)ethyl]amine |
1019500-65-2 | 2.5g |
$1428.0 | 2023-06-08 | ||
| Enamine | EN300-164548-5.0g |
(butan-2-yl)[1-(4-methoxyphenyl)ethyl]amine |
1019500-65-2 | 5g |
$2110.0 | 2023-06-08 | ||
| Enamine | EN300-164548-10.0g |
(butan-2-yl)[1-(4-methoxyphenyl)ethyl]amine |
1019500-65-2 | 10g |
$3131.0 | 2023-06-08 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1347682-50mg |
n-(1-(4-Methoxyphenyl)ethyl)butan-2-amine |
1019500-65-2 | 95% | 50mg |
¥14320 | 2023-02-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1347682-100mg |
n-(1-(4-Methoxyphenyl)ethyl)butan-2-amine |
1019500-65-2 | 95% | 100mg |
¥14976 | 2023-02-27 |
Benzenemethanamine, 4-methoxy-α-methyl-N-(1-methylpropyl)- Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on Benzenemethanamine, 4-methoxy-α-methyl-N-(1-methylpropyl)-
Benzenemethanamine, 4-methoxy-α-methyl-N-(1-methylpropyl)- (CAS No. 1019500-65-2): A Comprehensive Overview
Benzenemethanamine, 4-methoxy-α-methyl-N-(1-methylpropyl)-, identified by its CAS number 1019500-65-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the amine class and features a complex aromatic structure, making it a subject of interest for various synthetic applications and potential therapeutic uses.
The molecular structure of Benzenemethanamine, 4-methoxy-α-methyl-N-(1-methylpropyl)- consists of a benzene ring substituted with a methoxy group at the 4-position and an N-(1-methylpropyl) group attached to an amine functionalities. This unique arrangement contributes to its distinct chemical properties, which make it a valuable intermediate in the synthesis of more complex molecules. The presence of both electron-donating (methoxy) and electron-withdrawing (methyl) groups on the aromatic ring enhances its reactivity, making it a versatile building block in organic synthesis.
In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The combination of a benzene ring with various substituents has been widely studied for their ability to interact with biological targets. Specifically, the methoxy and N-substituted amine groups in Benzenemethanamine, 4-methoxy-α-methyl-N-(1-methylpropyl)- suggest potential applications in the development of novel drugs targeting neurological and cardiovascular diseases.
One of the most compelling aspects of this compound is its role as a precursor in the synthesis of bioactive molecules. Researchers have utilized derivatives of this compound to develop new therapeutic agents with improved efficacy and reduced side effects. For instance, studies have shown that modifications to the aromatic core can lead to enhanced binding affinity to specific receptors, which is crucial for drug development. The structural flexibility offered by the N-(1-methylpropyl) group allows for further functionalization, enabling chemists to tailor the properties of the final product to meet specific pharmacological requirements.
The synthesis of Benzenemethanamine, 4-methoxy-α-methyl-N-(1-methylpropyl)- involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to achieve high yields and purity. These techniques not only enhance the efficiency of the synthesis but also minimize waste production, aligning with modern green chemistry principles.
In addition to its synthetic utility, Benzenemethanamine, 4-methoxy-α-methyl-N-(1-methylpropyl)- has shown promise in preclinical studies as a potential therapeutic agent. Its structural features suggest interactions with enzymes and receptors involved in disease pathways. For example, preliminary research indicates that derivatives of this compound may modulate neurotransmitter release, offering a new approach to treating neurodegenerative disorders. Furthermore, its ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system (CNS) drug development.
The pharmaceutical industry continues to explore novel compounds like Benzenemethanamine, 4-methoxy-α-methyl-N-(1-methylpropyl)- due to their potential therapeutic benefits. The compound’s unique chemical profile allows it to be incorporated into drug candidates targeting a wide range of diseases. As research progresses, collaborations between academia and industry are expected to yield more innovative applications for this compound.
The analytical characterization of Benzenemethanamine, 4-methoxy-α-methyl-N-(1-methylpropyl)- is also critical for understanding its behavior in different environments. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) provide detailed insights into its molecular structure and purity. These analytical methods are essential for ensuring the quality and consistency of the compound across various applications.
The future prospects for Benzenemethanamine, 4-methoxy-α-methyl-N-(1-methylpropyl)- are promising as ongoing research uncovers new possibilities for its use in drug development and material science. Innovations in synthetic chemistry and computational modeling are expected to further enhance our understanding of this compound’s potential applications. As scientists continue to explore its properties, new derivatives and analogs may emerge with even greater therapeutic value.
1019500-65-2 (Benzenemethanamine, 4-methoxy-α-methyl-N-(1-methylpropyl)-) Related Products
- 90207-22-0(Benzeneethanamine, a-(3-methoxyphenyl)-N-(phenylmethyl)-)
- 6273-02-5( )
- 168890-46-8(2-(4-Methoxyphenyl)azepane)
- 50505-66-3((αR)-4-Methoxy-α-methyl-N-[(1R)-1-phenylethyl]benzeneethanamine Hydrochloride)
- 90207-19-5(N-Ethyl-1-(4-methoxyphenyl)-2-phenylethan-1-amine)
- 6267-59-0(Benzeneethanamine, a-(4-methoxyphenyl)-N-(1-methylethyl)-,hydrochloride (1:1))
- 43229-65-8(N-Benzyl-1-(4-methoxyphenyl)propan-2-amine)
- 93027-02-2(1-(4-methoxyphenyl)-2-phenylethyl(methyl)amine)
- 727968-53-8(1-(3-methoxyphenyl)ethyl(propyl)amine)
- 6278-26-8(Benzeneethanamine, a-(4-methoxyphenyl)-N-methyl-,hydrochloride (1:1))